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Compound of Interest

Compound Name: O-Terphenyl

CAS No.: 61788-33-8

Cat. No.: B7788251

Get Quote

For laboratory professionals engaged in research, development, and drug discovery, the safe

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for the use of O-Terphenyl, ensuring the protection of personnel and the

integrity of your work.

O-Terphenyl, a colorless to light-yellow solid, is utilized in various industrial and laboratory

applications.[1][2][3] While a valuable compound, it presents hazards that necessitate strict

adherence to safety protocols. This document outlines the required personal protective

equipment (PPE), step-by-step handling procedures, and compliant disposal methods.

Quantitative Safety Data
Understanding the specific physical and toxicological properties of O-Terphenyl is the first step

in safe handling. The following table summarizes key quantitative data for quick reference.
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Property Value Source

CAS Number 84-15-1 [1][4][5]

Molecular Formula C18H14 [6]

Molecular Weight 230.31 g/mol [6]

Melting Point 56.2 °C [6]

Boiling Point 332 °C [4][6]

Flash Point 163 °C (open cup) [4][6]

Density 1.14 - 1.16 g/cm³ at 20 °C [1][2][3][4]

Oral LD50 (Rabbit) 1900 mg/kg [7]

Oral LD50 (Rat) 1900 mg/kg [4]

Operational Plan for Safe Handling
A systematic approach to handling O-Terphenyl from receipt to disposal minimizes risks. The

following workflow provides a procedural guide for laboratory personnel.

Experimental Workflow for Handling O-Terphenyl
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Experimental Workflow for Handling O-Terphenyl

1. Receipt and Inspection
Inspect container for damage.

Verify label.

2. Secure Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

3. Preparation
Gather all necessary PPE.

Work in a designated area (fume hood).

4. Handling and Use
Avoid dust generation.

Prevent contact with skin and eyes.

5. Spill Management
Evacuate non-essential personnel.

Contain and clean up spill using appropriate materials.

If Spill Occurs

6. Waste Disposal
Collect waste in labeled, sealed containers.

Follow institutional and local regulations.

7. Decontamination
Clean work surfaces and equipment.

Wash hands thoroughly.

Return to Storage
or Prepare for Next Use

Click to download full resolution via product page

Caption: Workflow for the safe handling of O-Terphenyl.
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Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is critical to prevent exposure.

Eye Protection: Wear safety goggles or a face shield to prevent eye contact.[3][6][7][8][9]

Skin Protection: Impermeable gloves (e.g., Butyl rubber, Neoprene, Nitrile) and a lab coat or

protective suit are required to prevent skin contact.[4][6][7][10] Contaminated clothing should

be removed immediately.[3][6][7][9]

Respiratory Protection: When working with O-Terphenyl, especially if dust can be

generated, use a NIOSH-approved respirator with a particulate filter.[6][8][9] For higher

concentrations, a full-facepiece respirator with N100, R100, or P100 filters, or a powered, air-

purifying respirator may be necessary.[8][9] Work should be conducted in a well-ventilated

area, preferably under a fume hood.[7]

Health Effects and First Aid
Exposure to O-Terphenyl can cause irritation to the eyes, skin, and respiratory system.[2][3][6]

[8][9] In animal studies, it has been shown to potentially affect the liver and kidneys.[2][3][8][9]

[11]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][7][11][12] Seek medical

attention.[3][6][7][12]

In case of skin contact: Immediately wash the affected area with soap and water.[11]

Remove contaminated clothing.[3][6][7]

If inhaled: Move the person to fresh air.[2][3][7][12] If breathing is difficult, provide respiratory

support and seek medical attention.[2][3][7]

If swallowed: Rinse the mouth with water.[4][6][12] Do not induce vomiting. Seek immediate

medical attention.[4][7][9]
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Proper disposal of O-Terphenyl and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Management Logical Flow

Waste Management Logical Flow for O-Terphenyl

1. Waste Generation
Unused O-Terphenyl

Contaminated materials (gloves, wipes, etc.)

2. Segregation
Separate from other chemical waste streams.

3. Containment
Place in a designated, labeled, and sealed container.

4. Temporary Storage
Store in a secure, well-ventilated area

away from incompatible materials.

5. Final Disposal
Arrange for pickup by a licensed hazardous waste disposal service.

Follow all local, state, and federal regulations.

Click to download full resolution via product page

Caption: Logical flow for the disposal of O-Terphenyl waste.

Step-by-Step Disposal Protocol
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Collection: Collect all O-Terphenyl waste, including contaminated labware and PPE, in a

designated and clearly labeled waste container.[13]

Containerization: Ensure the waste container is made of a compatible material, is in good

condition, and can be securely sealed.

Labeling: Label the container with "Hazardous Waste" and the specific contents ("O-
Terphenyl").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is secure and away from general laboratory traffic.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.

[13] Do not dispose of O-Terphenyl down the drain or in regular trash.[4] O-Terphenyl is
very toxic to aquatic life with long-lasting effects.[5][7][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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